Cas no 3952-30-5 (N-(2-Furylmethyl)benzamide)

• Product Name: N-(2-Furylmethyl)benzamide
• CAS No: 3952-30-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD00453779
• CID: 924656
• PubChem ID: 236716
• Update Time: 2025-10-29

N-(2-Furylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)benzamide
• AC1Q5OT9
• AC1Q5OZQ
• N-(2-Furylmethyl)benzamide
• N-Furan-2-ylmethyl-benzamide
• N-Furfuryl-benzamid
• N-furfurylbenzamide
• N-furfuryl-benzamide
• NSC39532
• Oprea1_119374
• ST086586
• SureCN1490952
• N-[(furan-2-yl)methyl]benzamide
• Oprea1_197238
• N-(2-furanylmethyl)benzamide
• MLS001209538
• Benzamide, N-(2-furfuryl)-
• N-(2-Furylmethyl)benzamide #
• N~1~-(2-furylmethyl)benzamide
• HMS1674M07
• HMS2844D15
• STK091037
• SMR000513580
• ST08
• SCHEMBL1490952
• D93663
• AKOS000604319
• DTXSID50284878
• MFCD00453779
• NSC-39532
• CS-0323281
• CHEMBL1587069
• FTABNBAFUSPGJJ-UHFFFAOYSA-N
• TS-7280
• 3952-30-5

• MDL： MFCD00453779
• Inchi： 1S/C12H11NO2/c14-12(10-5-2-1-3-6-10)13-9-11-7-4-8-15-11/h1-8H,9H2,(H,13,14)
• InChI Key： FTABNBAFUSPGJJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2
• Molecular Weight: 201.22

Experimental Properties

• Solubility: >30.2 [ug/mL]
• PSA: 42.24
• LogP: 2.60050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-Furylmethyl)benzamide

N-(2-Furylmethyl)benzamide (CAS No. 3952-30-5): Properties, Applications, and Market Insights

N-(2-Furylmethyl)benzamide (CAS No. 3952-30-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, also known as benzamide N-(furan-2-ylmethyl), features a benzamide group linked to a furan ring via a methylene bridge. Its molecular formula is C₁₂H₁₁NO₂, and it exhibits a molecular weight of 201.22 g/mol. The presence of both amide and furan functionalities makes it a valuable intermediate in pharmaceutical and agrochemical research.

The physical and chemical properties of N-(2-Furylmethyl)benzamide contribute to its wide-ranging utility. It typically appears as a white to off-white crystalline powder with a melting point ranging between 120-125°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its stability under ambient conditions makes it suitable for various synthetic applications. Researchers often explore its hydrogen bonding capabilities and π-π stacking interactions, which are critical in drug design and material science.

One of the most prominent applications of N-(2-Furylmethyl)benzamide lies in the pharmaceutical industry. The compound serves as a key building block in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have highlighted its potential as a precursor for GABA receptor modulators and COX-2 inhibitors, aligning with the growing demand for novel therapeutic agents. Additionally, its furan moiety is often exploited in the development of heterocyclic compounds, which are prevalent in FDA-approved drugs.

Beyond pharmaceuticals, N-(2-Furylmethyl)benzamide finds use in agrochemical formulations. Its structural features enable the design of pesticides and herbicides with enhanced efficacy and environmental compatibility. The furan ring, in particular, is known to impart insecticidal properties, making this compound a candidate for crop protection solutions. With the global push toward sustainable agriculture, researchers are increasingly investigating its role in green chemistry initiatives.

The market dynamics for N-(2-Furylmethyl)benzamide reflect its growing importance. According to industry reports, the demand for fine chemicals and specialty intermediates is projected to rise, driven by advancements in drug discovery and agrochemical innovation. Major chemical suppliers have listed this compound in their portfolios, catering to research institutions and manufacturing units. Pricing trends indicate a steady increase, influenced by raw material availability and synthesis complexity.

From a synthetic chemistry perspective, N-(2-Furylmethyl)benzamide can be prepared via several routes, including the amidation of benzoyl chloride with furfurylamine or through Ugi-type reactions. Optimizing these processes for higher yields and purity remains a focal point for industrial chemists. Recent publications have also explored its use in multicomponent reactions, showcasing its versatility in constructing complex molecular architectures.

Environmental and regulatory considerations for N-(2-Furylmethyl)benzamide are equally critical. While the compound is not classified as hazardous under current guidelines, proper handling and disposal protocols are recommended to minimize ecological impact. Regulatory bodies such as the EPA and REACH have evaluated its safety profile, and it is compliant with most international standards when used as directed.

In conclusion, N-(2-Furylmethyl)benzamide (CAS No. 3952-30-5) stands out as a multifaceted compound with significant potential across multiple industries. Its unique structural attributes, coupled with its applications in pharmaceuticals, agrochemicals, and material science, make it a subject of ongoing research. As scientific and industrial communities continue to explore its capabilities, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.